3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[2,3-b]pyridine-2-carboxylic acid

• IUPAC Name: 3-[(2-methylpropan-2-yl)oxycarbonylamino]thieno[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H14N2O4S/c1-13(2,3)19-12(18)15-8-7-5-4-6-14-10(7)20-9(8)11(16)17/h4-6H,1-3H3,(H,15,18)(H,16,17)
• InChI Key: IBCKWWTWSRYZBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(SC2=C1C=CC=N2)C(=O)O
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol

Description

Synthesis Analysis

Thieno[2,3-b]pyridine derivatives, which this compound is a part of, are synthesized through various methods. One approach involves the use of substituted 2-thioxopyridine-3-carbonitrile or 3-cyanopyridine-2-thiolate as starting material or key intermediate. Another method involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[2,3-b]pyridine core, which is a five-membered ring made up of one sulfur as heteroatom. It also contains a carbonylamino group and a carboxylic acid group.

Chemical Reactions Analysis

The synthesis of thieno[2,3-b]pyridine derivatives involves various chemical reactions. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Safety and Hazards

This compound is not intended for human or veterinary use. Therefore, it should be handled with care and appropriate safety measures should be taken during its use.

Future Directions

Thieno[2,3-b]pyridine derivatives have been the focus of many scientists due to their potential as biologically active compounds. Therefore, future research could focus on exploring the biological activities of this compound and its potential applications in medicinal chemistry.